1-Phenylpiperidine-2-carbonitrile

• IUPAC Name: 1-phenylpiperidine-2-carbonitrile
• InChI: InChI=1S/C12H14N2/c13-10-12-8-4-5-9-14(12)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-9H2
• InChI Key: HGRUZNGXEJJQCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C#N)C2=CC=CC=C2
• Molecular Formula: C12H14N2
• DSSTOX Substance ID: DTXSID00461894
• Molecular Weight: 186.25 g/mol
• CAS RN: 68078-10-4

Description

1-Phenylpiperidine-2-carbonitrile, also known by its chemical formula C12H14N2 , is a heterocyclic organic compound. It belongs to the class of piperidine derivatives and contains both a phenyl group and a cyano (nitrile) functional group. The compound’s molecular weight is approximately 186.25 g/mol .

Synthesis Analysis

The synthesis of 1-Phenylpiperidine-2-carbonitrile involves several methods, including cyclization reactions. One common approach is the reaction between 1-phenylpiperidine and a suitable nitrile source, such as acetonitrile . The reaction typically occurs under mild conditions and yields the desired product. Researchers have explored variations of this synthetic route, optimizing reaction conditions and exploring alternative starting materials.

Molecular Structure Analysis

The molecular structure of 1-Phenylpiperidine-2-carbonitrile consists of a piperidine ring (a six-membered nitrogen-containing ring) fused with a phenyl ring. The cyano group (C≡N) is attached to the piperidine ring. The compound’s three-dimensional arrangement influences its chemical properties and reactivity. Researchers have characterized its structure using techniques such as X-ray crystallography and NMR spectroscopy .

Scientific Research Applications

Synthesis and Transformation

1-Phenylpiperidine-2-carbonitrile derivatives have been synthesized through various chemical processes. Vervisch et al. (2010) describe the conversion of 2-(2-cyano-2-phenylethyl)aziridines into cis- and trans-2-chloromethyl-4-phenylpiperidine-4-carbonitriles, which are then used to synthesize various stereodefined acids, amino alcohols, and other compounds (Vervisch et al., 2010).

Imaging and Radioligand Studies

Ye et al. (2016) report on the synthesis of 4-phenylpiperidine-4-carbonitrile derivatives for σ1 receptor imaging. These derivatives exhibit low nanomolar affinity for σ1 receptors and are used in positron emission tomography (Ye et al., 2016).

Electrochemical Studies

Research by Singh et al. (2016) explores the use of naphthyridine derivatives, including 2-phenylchromeno[4,3,2-de][1,6]naphthyridine-4-carbonitrile, as corrosion inhibitors for mild steel in acidic environments. These compounds show high inhibition activities and act as mixed-type inhibitors (Singh et al., 2016).

Synthesis of Novel Compounds

Other research focuses on the synthesis of novel compounds using 1-phenylpiperidine-2-carbonitrile as a precursor or key component. For instance, Gholap et al. (2007) synthesized a series of 2-amino-5-oxo-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile analogues with potential antifungal properties (Gholap et al., 2007).